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Compound of Interest

Compound Name: Propane-1,2,3-triyl tripalmitate-d9

Cat. No.: B12298943

Essential Safety and Handling Guide for Propane-
1,2,3-triyl tripalmitate-d9

This guide provides immediate, essential safety and logistical information for handling
Propane-1,2,3-triyl tripalmitate-d9 in a laboratory setting. The procedures outlined are
designed to ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective Equipment

Propane-1,2,3-triyl tripalmitate-d9 is the deuterated form of Propane-1,2,3-triyl tripalmitate.
While deuteration does not significantly alter the primary chemical hazards, the base
compound is classified with specific risks. The Safety Data Sheet (SDS) for the non-deuterated
compound, Propane-1,2,3-triyl tripalmitate, identifies several hazards.[1][2] It is harmful if
swallowed, causes skin irritation, leads to serious eye irritation, and may cause respiratory
irritation.[1][2] Adherence to proper personal protective equipment (PPE) protocols is
mandatory to mitigate these risks.
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Required Personal
Hazard Classification GHS Code Protective Equipment
(PPE)

Standard laboratory attire,

o including a fully buttoned lab
Acute Toxicity, Oral (Category

2 H302 coat and gloves. Do not eat,
drink, or smoke when using
this product.[1]
Chemical-resistant gloves

Skin Irritation (Category 2) H315 (e.g., nitrile) and a flame-

resistant lab coat.[1][2][3][4]

ANSI Z87.1-compliant safety

glasses with side shields or

chemical splash goggles.[1][2]
H319 [3][4] A face shield is

recommended when handling

Serious Eye lIrritation
(Category 2A)

larger quantities where

splashing is possible.[3]

Use only in a well-ventilated

) o area or within a certified
Respiratory Tract Irritation ) _
H335 chemical fume hood to avoid
(Category 3) .
breathing dust or aerosols.[1]

[2]

Operational and Disposal Plans

The following procedural guidance ensures safe handling from reception to disposal.

Operational Plan: Step-by-Step Handling Protocol

e Preparation and Engineering Controls:

o Before handling, ensure that a certified chemical fume hood is operational. All work with
solid or dissolved Propane-1,2,3-triyl tripalmitate-d9 should be conducted within the
fume hood to minimize inhalation risk.[1][2]
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o Verify that an ANSI-compliant safety shower and eyewash station are accessible and
unobstructed.

o Prepare the work surface by covering it with absorbent, disposable bench paper.

e Donning Personal Protective Equipment (PPE):
o Wear a flame-resistant lab coat, ensuring it is fully buttoned.[3][4]

o Put on ANSI Z87.1-compliant safety glasses.[4] If there is a significant risk of splashing,
wear chemical splash goggles.[3]

o Wear chemical-resistant gloves (nitrile or neoprene). Ensure gloves are inspected for any
tears or holes before use.

e Handling the Compound:

[¢]

Retrieve the container from its storage location, which should be a cool, dry, and well-
ventilated area.[2]

o Carefully open the container within the fume hood to avoid generating dust.

o Weigh the desired amount using a tared container. Use spatulas and other tools that
minimize dust creation.

o If creating a solution, add the solid to the solvent slowly to prevent splashing.

[e]

Keep the container tightly closed when not in use.[2]
e Post-Handling:

o Wash hands thoroughly with soap and water after handling is complete, even if gloves
were worn.[1][2]

o Clean all equipment and the work area to remove any residual contamination.
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Caption: Experimental workflow for handling Propane-1,2,3-triyl tripalmitate-d9.

Disposal Plan: Step-by-Step Waste Management
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Chemical waste disposal must comply with local, state, and federal regulations.[5] Always
manage chemical waste through your institution's Environmental Health and Safety (EHS)
program.[6][7]

« |dentify Waste Streams:
o Solid Waste: Unused or contaminated solid Propane-1,2,3-triyl tripalmitate-d9.

o Liquid Waste: Solutions containing the compound and any solvent rinsates from cleaning
glassware.

o Contaminated Sharps: Any needles or sharp implements used.
o Contaminated Labware: Gloves, bench paper, pipette tips, and empty containers.
e Segregate and Contain Waste:
o Use separate, clearly labeled, and compatible waste containers for each waste stream.[6]

o The container must be in good condition, with no leaks, and kept closed except when
adding waste.[6]

o Label the container with the words "Hazardous Waste" and the full chemical name:
"Propane-1,2,3-triyl tripalmitate-d9".[6] Do not use abbreviations.

o Specific Disposal Procedures:

o Solid and Liquid Waste: Collect in a designated hazardous waste container provided by
your EHS office.

o Empty Containers: A container that held the compound should be considered hazardous
waste.[7] If local regulations permit, triple-rinse the container with a suitable solvent,
collect the rinsate as hazardous liquid waste, deface the label, and then dispose of the
container as regular trash.[6][7]

o Contaminated Gloves and Labware: Place in a sealed bag or container labeled as
"Hazardous Waste" with the chemical name and dispose of it through the EHS office.
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« Arrange for Pickup:

o Store the sealed and labeled hazardous waste containers in a designated, safe secondary
containment area.

o Contact your institution's EHS department to schedule a waste pickup. Do not transport
hazardous waste yourself.[7]

Waste Generation

Solid Waste Liquid Waste Contaminated Labware
~
\ionta*nmeri/

Label Hazardous Waste Container
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:
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Disposal
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Caption: Logical relationship for the disposal of Propane-1,2,3-triyl tripalmitate-d9 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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